Cas no 38710-78-0 (2,4-Quinazolinediamine, 6-[(1,6-dibromo-2-naphthalenyl)oxy]-)

• Product Name: 2,4-Quinazolinediamine, 6-[(1,6-dibromo-2-naphthalenyl)oxy]-
• CAS No: 38710-78-0
• MF: C₁₈H₁₂Br₂N₄O
• MW: 460.122081756592
• CID: 1491151
• PubChem ID: 21824866
• Update Time: 2025-04-21

2,4-Quinazolinediamine, 6-[(1,6-dibromo-2-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 6-[(1,6-dibromo-2-naphthalenyl)oxy]-
• 6-[(1,6-Dibromo-2-naphthalenyl)oxy]-2,4-quinazolinediamine
• 38710-78-0
• DTXSID201193298
• CHEMBL3278038

• Inchi： 1S/C18H12Br2N4O/c19-10-2-4-12-9(7-10)1-6-15(16(12)20)25-11-3-5-14-13(8-11)17(21)24-18(22)23-14/h1-8H,(H4,21,22,23,24)
• InChI Key： MYVQCYNVCZHJDX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=C(C=CC2=1)Br)OC1C=CC2C(=C(N)N=C(N)N=2)C=1

Computed Properties

• Exact Mass: 457.93786
• Monoisotopic Mass: 457.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 87.05